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Compound of Interest

Compound Name: 6-(Methylthio)-1-indanone

Cat. No.: B179869 Get Quote

For researchers and professionals in the fast-paced world of drug development, the proper

management and disposal of chemical reagents is paramount to ensuring a safe and compliant

laboratory environment. This guide provides a comprehensive overview of the essential

procedures for the safe disposal of 6-(Methylthio)-1-indanone, a compound utilized in various

research applications. Adherence to these protocols is critical for minimizing environmental

impact and safeguarding laboratory personnel.

Disclaimer: A specific Safety Data Sheet (SDS) for 6-(Methylthio)-1-indanone (CAS No.

138485-82-2) is not readily available in the public domain. The following disposal procedures

are based on best practices for handling similar chemical compounds and general laboratory

waste guidelines. It is imperative to consult with your institution's Environmental Health and

Safety (EHS) department for specific guidance and to ensure full compliance with local, state,

and federal regulations.

Immediate Safety and Handling Protocols
Before beginning any disposal process, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). Based on available data for this and

structurally related compounds, the following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).
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Respiratory Protection: A NIOSH-approved respirator (e.g., type N95) is advised, especially

when handling the solid form where dust may be generated.

Protective Clothing: A lab coat or other protective garments to prevent skin contact.

Quantitative Data Summary
While specific quantitative data for 6-(Methylthio)-1-indanone is limited, the following table

summarizes key information gathered from available sources for the compound and its

structural analogs.

Property Value/Information Source

CAS Number 138485-82-2 [1]

Physical State Solid

Storage Class 11 - Combustible Solids

Personal Protective Equipment
Eyeshields, Gloves, type N95

(US) respirator

Step-by-Step Disposal Procedures
The proper disposal of 6-(Methylthio)-1-indanone should be managed as a chemical waste

stream. Do not dispose of this compound down the drain or in regular trash.

Waste Segregation:

Collect waste 6-(Methylthio)-1-indanone and any materials contaminated with it (e.g.,

weighing boats, contaminated gloves, absorbent pads) in a dedicated, properly sealed,

and compatible waste container.

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's EHS guidelines.

Container Labeling:

Clearly label the waste container with the words "Hazardous Waste."
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The label must include the full chemical name: "6-(Methylthio)-1-indanone" and its CAS

number: "138485-82-2."

Indicate the approximate quantity of the waste in the container.

Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area (SAA) or a

central hazardous waste storage facility.

Ensure the storage area is well-ventilated and away from heat sources or incompatible

materials.

Arranging for Disposal:

Contact your institution's EHS department or the designated chemical waste disposal

coordinator to schedule a pickup.

Provide them with all necessary information about the waste, as indicated on the label.

Only trained and authorized personnel should handle the transportation of hazardous

waste.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 6-
(Methylthio)-1-indanone in a laboratory setting.
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Caption: Disposal Workflow for 6-(Methylthio)-1-indanone.
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By adhering to these procedures and maintaining open communication with your institution's

safety officers, you contribute to a culture of safety and environmental responsibility in your

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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